Cas no 72659-75-7 (6''-acetylhyperoside)

• Product Name: 6''-acetylhyperoside
• CAS No: 72659-75-7
• MF: C₂₃H₂₂O₁₃
• MW: 506.412988185883
• CID: 2047593
• PubChem ID: 25230434
• Update Time: 2025-04-21

6''-acetylhyperoside Chemical and Physical Properties

Names and Identifiers

• 6''-acetylhyperoside
• 6''-O-Ac-Hyperin
• 6''-O-acetylhyperoside
• quercetin 3-(6''-O-acetylgalactoside)
• quercetin 3-O-(6''-acetyl)-beta-D-galactopyranoside
• quercetin 3-O-(6''-O-acetyl)-beta-D-galactopyranoside
• quercetin-3-O-(6''-O-acetyl)-galactoside
• CS-0159619
• 72659-75-7
• 6'-O-Acetylhyperoside
• CHEMBL559041
• HY-N9383
• DA-49909
• [(2R,3R,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl acetate
• 6''-Acetylhyperin

• Inchi： 1S/C23H22O13/c1-8(24)33-7-15-17(29)19(31)20(32)23(35-15)36-22-18(30)16-13(28)5-10(25)6-14(16)34-21(22)9-2-3-11(26)12(27)4-9/h2-6,15,17,19-20,23,25-29,31-32H,7H2,1H3/t15-,17+,19+,20-,23+/m1/s1
• InChI Key： IGLUNMMNDNWZOA-QZGPLKIZSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1COC(C)=O)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=C(C=1)O)O)O)O)=O

Computed Properties

• Exact Mass: 506.10604075g/mol
• Monoisotopic Mass: 506.10604075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 213Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides